Cas no 2020270-45-3 (6-(5-bromopyridin-2-yl)pyridin-3-amine)

• Product Name: 6-(5-bromopyridin-2-yl)pyridin-3-amine
• CAS No: 2020270-45-3
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• MDL: MFCD34563156
• CID: 5409064
• PubChem ID: 165691270
• Update Time: 2025-06-08

6-(5-bromopyridin-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridin]-5-amine, 5'-bromo-
• 5'-bromo-[2,2'-bipyridin]-5-amine
• 6-(5-bromopyridin-2-yl)pyridin-3-amine

• MDL： MFCD34563156
• Inchi： 1S/C10H8BrN3/c11-7-1-3-9(13-5-7)10-4-2-8(12)6-14-10/h1-6H,12H2
• InChI Key： UKXHOPGLLWQLKE-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(Br)C=C2)=NC=C(N)C=C1

Additional information on 6-(5-bromopyridin-2-yl)pyridin-3-amine

Introduction to 6-(5-bromopyridin-2-yl)pyridin-3-amine (CAS No. 2020270-45-3)

6-(5-bromopyridin-2-yl)pyridin-3-amine, with the CAS number 2020270-45-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a brominated pyridine moiety, making it a promising candidate for various biological and therapeutic applications.

The molecular formula of 6-(5-bromopyridin-2-yl)pyridin-3-amine is C₁₁H₁₀BrN₃, and its molecular weight is approximately 248.11 g/mol. The compound's structure features a central pyridine ring substituted with an amino group at the 3-position and a 5-bromopyridine moiety at the 6-position. This structural arrangement confers specific chemical and biological properties that are of interest to researchers.

In recent studies, 6-(5-bromopyridin-2-yl)pyridin-3-amine has shown potential as a lead compound for the development of new drugs targeting various diseases. One of the key areas of research involves its activity as an inhibitor of specific enzymes and receptors. For instance, preliminary in vitro studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 6-(5-bromopyridin-2-yl)pyridin-3-amine has also been investigated for its potential as an antiviral agent. Recent research has shown that this compound can interfere with the replication cycle of certain viruses, making it a candidate for further development in antiviral therapeutics. The mechanism of action appears to involve the disruption of viral protein synthesis or the inhibition of viral entry into host cells.

The synthesis of 6-(5-bromopyridin-2-yl)pyridin-3-amine has been optimized through various methodologies, including transition-metal-catalyzed cross-coupling reactions and multi-step synthetic routes. These methods have enabled researchers to produce the compound with high purity and yield, facilitating its use in both academic and industrial settings. The synthetic flexibility of this compound also allows for the introduction of various functional groups, which can be tailored to enhance its biological activity or improve its pharmacological properties.

In terms of pharmacokinetics, preliminary data suggest that 6-(5-bromopyridin-2-yl)pyridin-3-amine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. However, more detailed studies are needed to fully understand its pharmacokinetic profile and potential drug-drug interactions.

The safety profile of 6-(5-bromopyridin-2-yl)pyridin-3-amine is another critical aspect being investigated. Initial toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive toxicology assessments are ongoing to ensure its safety for human use.

In conclusion, 6-(5-bromopyridin-2-yl)pyridin-3-amine (CAS No. 2020270-45-3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action, optimize its efficacy, and evaluate its safety for clinical applications.